Cas no 61982-84-1 (Naphthalene, 4-chloro-1-methoxy-5-phenyl-)
61982-84-1 structure
Product Name:Naphthalene, 4-chloro-1-methoxy-5-phenyl-
CAS No:61982-84-1
MF:C17H13ClO
MW:268.737523794174
CID:461647
PubChem ID:12336378
Update Time:2025-04-19
Naphthalene, 4-chloro-1-methoxy-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 4-chloro-1-methoxy-5-phenyl-
- 4-chloro-1-methoxy-5-phenylnaphthalene
- 61982-84-1
- DTXSID20491395
-
- Inchi: 1S/C17H13ClO/c1-19-16-11-10-15(18)17-13(8-5-9-14(16)17)12-6-3-2-4-7-12/h2-11H,1H3
- InChI Key: QNVMXZOGMCFWSO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C2C=CC=C(C3C=CC=CC=3)C2=1)OC
Computed Properties
- Exact Mass: 268.06559
- Monoisotopic Mass: 268.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Naphthalene, 4-chloro-1-methoxy-5-phenyl- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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